Cas no 1105714-53-1 (2,6-Dibromoimidazo[1,2-b]pyridazine)

• Product Name: 2,6-Dibromoimidazo[1,2-b]pyridazine
• CAS No: 1105714-53-1
• MF: C₆H₃Br₂N₃
• MW: 276.916118860245
• CID: 1081951
• PubChem ID: 71748558
• Update Time: 2025-06-08

2,6-Dibromoimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromoimidazo[1,2-b]pyridazine
• Imidazo[1,2-b]pyridazine, 2,6-dibromo-
• 1105714-53-1
• CS-0310845
• SCHEMBL1743955
• DTXSID00857652

• Inchi： 1S/C6H3Br2N3/c7-4-1-2-6-9-5(8)3-11(6)10-4/h1-3H
• InChI Key： LYMFWXFCKMIAFO-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(C=CC(=N2)Br)=N1

Computed Properties

• Exact Mass: 276.86732g/mol
• Monoisotopic Mass: 274.86937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 2,6-Dibromoimidazo[1,2-b]pyridazine

2,6-Dibromoimidazo[1,2-b]pyridazine (CAS No. 1105714-53-1): A Versatile Heterocyclic Compound in Modern Pharmaceutical and Material Science

2,6-Dibromoimidazo[1,2-b]pyridazine (CAS No. 1105714-53-1) is a brominated heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical research, material science, and organic synthesis. This compound belongs to the imidazo[1,2-b]pyridazine family, a class of nitrogen-containing heterocycles known for their bioactivity and electronic properties. The presence of two bromine atoms at the 2 and 6 positions enhances its reactivity, making it a valuable intermediate for further functionalization.

In the realm of drug discovery, 2,6-Dibromoimidazo[1,2-b]pyridazine serves as a key building block for the development of small-molecule inhibitors and kinase-targeting agents. Researchers have explored its potential in designing compounds for cancer therapy, inflammatory diseases, and central nervous system (CNS) disorders. The imidazo[1,2-b]pyridazine scaffold is particularly attractive due to its ability to mimic purine bases, enabling interactions with biological targets such as ATP-binding sites in kinases. This has led to a surge in studies focusing on its structure-activity relationships (SAR) and optimization strategies.

Beyond pharmaceuticals, CAS No. 1105714-53-1 has found applications in advanced materials. Its electron-deficient nature and planar structure make it suitable for use in organic electronics, including OLEDs (organic light-emitting diodes) and photovoltaic devices. The bromine substituents facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing π-conjugated systems in optoelectronic materials. This dual utility in life sciences and material engineering underscores its interdisciplinary importance.

Recent advancements in synthetic methodologies have further elevated the profile of 2,6-Dibromoimidazo[1,2-b]pyridazine. Innovations in catalytic bromination and microwave-assisted synthesis have improved its accessibility and reduced production costs. These developments align with the growing demand for sustainable chemistry and green synthesis practices, which are hot topics in both academic and industrial settings. Researchers are also investigating its potential in click chemistry and bioconjugation, expanding its utility in proteomics and diagnostic applications.

The safety profile and regulatory status of CAS No. 1105714-53-1 are also subjects of interest. While it is not classified as a hazardous substance, proper handling protocols are recommended due to its bromine content. Regulatory bodies such as the EPA and REACH have not imposed restrictions, but ongoing studies aim to evaluate its environmental impact and biodegradability. This aligns with the broader trend of responsible chemical use and eco-friendly alternatives in the chemical industry.

In summary, 2,6-Dibromoimidazo[1,2-b]pyridazine (CAS No. 1105714-53-1) is a multifunctional compound with significant potential in drug development, material science, and catalysis. Its structural versatility, ease of modification, and compatibility with modern synthetic techniques make it a valuable asset for researchers and industries alike. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.